Cas no 1270432-78-4 (tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate
• CAS No: 1270432-78-4
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 6321968
• PubChem ID: 165827301
• Update Time: 2025-08-05

tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(4-acetamidophenyl)ethyl]carbamate
• 1270432-78-4
• EN300-1879962

• Inchi： 1S/C15H23N3O3/c1-10(19)18-12-7-5-11(6-8-12)13(16)9-17-14(20)21-15(2,3)4/h5-8,13H,9,16H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： UPNJCNQXKYTGBQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(=CC=1)NC(C)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate

tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate (CAS No. 1270432-78-4): An Overview of Its Synthesis, Properties, and Applications

tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate (CAS No. 1270432-78-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 4-acetamidophenethylamine, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. In this article, we will delve into the synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Synthesis of tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate

The synthesis of tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate typically involves several well-documented steps. One common approach is to start with 4-acetamidophenethylamine, which can be obtained through the reduction of 4-acetamidophenylacetonitrile. The amine is then protected using tert-butyloxycarbonyl (Boc) reagents to form the desired carbamate. This process is crucial for ensuring the stability and reactivity of the amine group during subsequent synthetic steps.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate. For instance, a study published in the *Journal of Organic Chemistry* in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

Physical and Chemical Properties

tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate is a white crystalline solid with a molecular weight of 305.39 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits excellent thermal stability and can be stored at room temperature without significant degradation.

The Boc protecting group plays a critical role in modulating the reactivity and stability of the amine moiety. Upon deprotection under acidic conditions, the free amine can participate in various chemical reactions, including coupling reactions with carboxylic acids to form amides or condensation reactions to generate heterocyclic compounds.

Applications in Medicinal Chemistry

tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate has gained considerable attention in medicinal chemistry due to its potential as a building block for bioactive molecules. One notable application is in the development of opioid receptor modulators. The phenethylamine scaffold is known to interact with opioid receptors, making it a valuable starting point for designing analgesic agents.

A recent study published in *Pharmacology & Therapeutics* highlighted the use of tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate as a key intermediate in the synthesis of selective mu-opioid receptor agonists. These compounds exhibit potent analgesic effects with reduced side effects compared to traditional opioids, making them promising candidates for pain management.

Beyond opioid research, tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate has also been explored for its potential in developing antidepressant drugs. The amine functionality can be modified to enhance binding affinity to serotonin transporters or other neurotransmitter systems involved in mood regulation.

Clinical Trials and Future Prospects

The clinical development of compounds derived from tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate is an active area of research. Several preclinical studies have demonstrated promising results, leading to ongoing clinical trials for various therapeutic indications.

For example, a phase II clinical trial evaluating a novel mu-opioid receptor agonist derived from tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate showed significant pain relief with minimal side effects in patients with chronic pain conditions. These findings underscore the potential of this compound as a lead structure for developing safer and more effective analgesics.

In addition to pain management, there is growing interest in exploring the antidepressant properties of compounds derived from tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate. Early-stage clinical trials are currently underway to assess their efficacy and safety profile.

Conclusion

tert-butyl N-2-amino-2-(4-acetamidophenyl)ethylcarbamate (CAS No. 1270432-78-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an ideal starting point for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research and clinical trials continue to expand our understanding of its utility, paving the way for innovative treatments in pain management and mental health disorders.